4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid

• Molecular Formula: C13H16INO3
• Molecular Weight: 361.17 g/mol
• IUPAC Name: 4-(3,3-dimethylbutanoylamino)-3-iodobenzoic acid
• InChI: InChI=1S/C13H16INO3/c1-13(2,3)7-11(16)15-10-5-4-8(12(17)18)6-9(10)14/h4-6H,7H2,1-3H3,(H,15,16)(H,17,18)
• InChI Key: WQHGPPFZHVRXOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CC(=O)NC1=C(C=C(C=C1)C(=O)O)I

Description

4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid is a complex organic compound with significant applications in various scientific fields. This compound is characterized by the presence of an iodine atom attached to the benzene ring, along with a dimethyl-1-oxobutyl group and an amino group. Its unique structure makes it a valuable subject of study in organic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid typically involves multiple steps, starting from readily available precursorsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. The use of continuous flow reactors and advanced purification techniques can enhance the scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The iodine atom in the benzene ring can be substituted with other functional groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. The reaction conditions, including temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while substitution reactions can introduce a wide range of functional groups into the molecule .

Scientific Research Applications

4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid has diverse applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid involves its interaction with specific molecular targets. The iodine atom and the dimethyl-1-oxobutyl group play crucial roles in binding to target proteins or enzymes, thereby modulating their activity. The pathways involved in these interactions can vary depending on the specific application and the biological system under study .

Comparison with Similar Compounds

Similar Compounds

• 4-[(2,3-Dimethyl-1-oxobutyl)amino]benzoic acid
• Benzeneacetic acid, 4-[(3,3-dimethyl-1-oxobutyl)amino]-
• (±)-N- (2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)-beta-alanine

Uniqueness

Compared to similar compounds, 4-[(3,3-Dimethyl-1-oxobutyl)amino]-3-iodobenzoic acid is unique due to the presence of the iodine atom, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for specific applications where iodine’s reactivity and binding characteristics are advantageous .